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Compound of Interest

Compound Name: Glycine lauryl ester hydrochloride

Cat. No.: B095140

An In-depth Technical Guide to Glycine Lauryl
Ester Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Glycine Lauryl Ester
Hydrochloride, a cationic surfactant with significant potential in pharmaceutical and research
applications. This document details its chemical properties, synthesis, biological activity, and
relevant experimental protocols.

Chemical and Physical Properties

Glycine lauryl ester hydrochloride is the hydrochloride salt of the lauryl ester of the amino
acid glycine. Its amphiphilic nature, with a hydrophilic glycine headgroup and a lipophilic lauryl
tail, underpins its surfactant properties and biological activity.

Table 1: Physicochemical Properties of Glycine Lauryl Ester Hydrochloride
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Property Value Reference
CAS Number 16194-11-9 [1]
Molecular Formula C14H30CINO2 [1]
Molecular Weight 279.84 g/mol [1]

White to off-white crystalline
Appearance

powder
Solubility Soluble in water

Synthesis of Glycine Lauryl Ester Hydrochloride

The synthesis of glycine lauryl ester hydrochloride is typically achieved through the
esterification of glycine with lauryl alcohol, followed by conversion to the hydrochloride salt.
While various methods exist for the synthesis of N-acyl amino acid esters, a common approach
involves direct esterification in the presence of an acid catalyst.[2][3][4]

Experimental Protocol: Fischer Esterification

This protocol describes a general method for the synthesis of amino acid esters, which can be
adapted for glycine lauryl ester hydrochloride.

Materials:

Glycine

e Lauryl alcohol (Dodecanol)

e Thionyl chloride (SOCIz) or anhydrous Hydrochloric Acid (HCI) gas
e Anhydrous ethanol or other suitable solvent

 Diethyl ether

» Reaction flask with reflux condenser

e Stirring apparatus
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* Ice bath
o Filtration apparatus
Procedure:
« Esterification:
o In a round-bottom flask, suspend glycine in an excess of lauryl alcohol.

o Cool the mixture in an ice bath and slowly add thionyl chloride or bubble anhydrous HCI
gas through the mixture with constant stirring. This serves as the catalyst and facilitates
the formation of the hydrochloride salt.

o After the addition of the catalyst, equip the flask with a reflux condenser and heat the
mixture under reflux for several hours to drive the esterification reaction to completion. The
reaction temperature and time will need to be optimized.

« |solation and Purification:
o After the reaction is complete, cool the mixture to room temperature.

o The product, glycine lauryl ester hydrochloride, may precipitate out of the solution upon
cooling. If not, the excess lauryl alcohol and solvent can be removed under reduced
pressure.

o The crude product can be purified by recrystallization. Dissolve the solid in a minimal
amount of hot ethanol and then add cold diethyl ether to induce crystallization.

o Collect the purified crystals by filtration, wash with cold diethyl ether, and dry under
vacuum.

Logical Workflow for Synthesis:

Caption: Synthesis workflow for Glycine Lauryl Ester Hydrochloride.

Biological Activity and Mechanism of Action
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Glycine lauryl ester hydrochloride exhibits significant antimicrobial properties, characteristic
of cationic surfactants. Its primary mechanism of action involves the disruption of microbial cell
membranes.

Antimicrobial Mechanism

The positively charged headgroup of the molecule interacts electrostatically with the negatively
charged components of bacterial cell membranes, such as phospholipids and teichoic acids.
This initial binding is followed by the insertion of the hydrophobic lauryl tail into the lipid bilayer.
This process disrupts the membrane's structural integrity, leading to increased permeability,
leakage of essential intracellular components, and ultimately, cell death.

Diagram of Antimicrobial Mechanism:

Caption: Mechanism of bacterial cell membrane disruption.

Antimicrobial Efficacy

The antimicrobial efficacy of a compound is often quantified by its Minimum Inhibitory
Concentration (MIC), which is the lowest concentration of the agent that prevents the visible
growth of a microorganism.

Table 2: Reported Minimum Inhibitory Concentration (MIC) Values

Microorganism MIC (pg/mL) Reference

Staphylococcus aureus 32 [5]

o _ Not explicitly stated, but
Escherichia coli S [5]
activity is noted

Various Bacteria 32 - >520 (for glycine) [61[7]

Note: The MIC values for glycine are provided for context, as specific and extensive MIC data
for glycine lauryl ester hydrochloride against a wide range of pathogens is limited in the
reviewed literature.

Experimental Protocols for Biological Evaluation
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Determination of Minimum Inhibitory Concentration
(MIC)

The broth microdilution method is a standard laboratory procedure to determine the MIC of an

antimicrobial agent.

Materials:

Glycine lauryl ester hydrochloride

Bacterial strains (e.g., S. aureus, E. coli)

Mueller-Hinton Broth (MHB) or other suitable growth medium
Sterile 96-well microtiter plates

Spectrophotometer

Incubator

Procedure:

Preparation of Inoculum: Culture the test bacteria in MHB overnight at 37°C. Dilute the
overnight culture to achieve a standardized concentration (e.g., 1 x 10® CFU/mL).

Serial Dilution: Prepare a stock solution of glycine lauryl ester hydrochloride in a suitable
solvent. Perform a two-fold serial dilution of the stock solution in MHB across the wells of a
96-well plate.

Inoculation: Add a standardized volume of the bacterial inoculum to each well. Include a
positive control (broth with inoculum, no compound) and a negative control (broth only).

Incubation: Incubate the microtiter plate at 37°C for 18-24 hours.

Reading Results: The MIC is determined as the lowest concentration of the compound at
which no visible growth (turbidity) is observed. This can be assessed visually or by
measuring the optical density at 600 nm.
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Workflow for MIC Determination:

Caption: Workflow for Minimum Inhibitory Concentration (MIC) assay.

Cytotoxicity Assessment

It is crucial to evaluate the toxicity of any potential therapeutic agent against mammalian cells.
The MTT assay is a colorimetric assay for assessing cell metabolic activity and is commonly
used to measure cytotoxicity.

Materials:

o Mammalian cell line (e.g., HeLa, 16HBE140-)

e Cell culture medium (e.g., DMEM)

o Fetal Bovine Serum (FBS)

e Glycine lauryl ester hydrochloride

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
e DMSO (Dimethyl sulfoxide)

o Sterile 96-well cell culture plates

» Microplate reader

Procedure:

o Cell Seeding: Seed the mammalian cells into a 96-well plate at a predetermined density and
allow them to adhere overnight.

o Compound Treatment: Prepare serial dilutions of glycine lauryl ester hydrochloride in the
cell culture medium. Replace the existing medium in the wells with the medium containing
the different concentrations of the compound. Include untreated cells as a control.

e Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a
humidified CO:z incubator.
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e MTT Assay: Add MTT solution to each well and incubate for a few hours. The viable cells will
reduce the yellow MTT to purple formazan crystals.

e Solubilization and Measurement: Remove the medium and add DMSO to dissolve the
formazan crystals. Measure the absorbance at a specific wavelength (e.g., 570 nm) using a
microplate reader.

o Data Analysis: The absorbance is proportional to the number of viable cells. Calculate the
percentage of cell viability relative to the untreated control. The I1Cso value (the concentration
of the compound that inhibits 50% of cell growth) can be determined from the dose-response
curve.[8][9][10][11]

Table 3: Comparative Cytotoxicity Data for Cationic Surfactants

Surfactant Cell Line ICso0 (ug/mL) Reference
Various Cationic Varies with chain
HelLa [9]

Surfactants length
Non-ionic Surfactants 16HBE140- 60 - 80 [11]

Significantly lower
Labrasol® WM164 ] [8]

than with CV

Note: Specific ICso values for Glycine Lauryl Ester Hydrochloride were not readily available
in the reviewed literature. The data presented is for comparative purposes to indicate the
general range of cytotoxicity observed for surfactants.

Potential Applications in Drug Development

The properties of glycine lauryl ester hydrochloride make it a candidate for various
applications in drug development:

» Antimicrobial Agent: As a standalone antimicrobial or as an excipient with antimicrobial
properties in topical and pharmaceutical formulations.

» Permeation Enhancer: Its surfactant properties may allow it to transiently disrupt epithelial
barriers, potentially enhancing the delivery of other therapeutic agents.
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e Drug Delivery Systems: Its ability to form micelles could be exploited for the solubilization
and delivery of poorly water-soluble drugs.

Further research is warranted to fully elucidate the therapeutic potential and safety profile of
this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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